tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate is a type of organocatalyst used in organic synthesis. It is a member of the piperidine family and contains a tert-butyl group in the 4-position. It is used as a catalyst in a variety of reactions, including the Diels-Alder reaction, the Michael reaction, and the Wittig reaction. It is also used to form amides and esters, and to catalyze the formation of carbon-carbon bonds.
Scientific Research Applications
Tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate has a wide range of applications in scientific research. It has been used as a catalyst in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a catalyst in the synthesis of polymers, such as polyurethanes, polyesters, and polyolefins. In addition, it has been used in the synthesis of peptides, carbohydrates, and other biomolecules.
Mechanism of Action
Tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate acts as a Lewis acid catalyst in a variety of organic reactions. It is believed to activate the electrophilic center of the substrate, allowing for a nucleophilic attack. It also facilitates the formation of a transition state, which is necessary for the reaction to proceed.
Biochemical and Physiological Effects
Tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate has not been studied for its effects on biochemical and physiological processes. However, it is believed to be non-toxic and non-irritating, and it is not known to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate as a catalyst has several advantages in laboratory experiments. It is a relatively inexpensive and widely available reagent, and it is also relatively easy to handle and store. Furthermore, it is a highly efficient catalyst, and it is capable of catalyzing a variety of reactions.
However, there are some limitations to the use of this reagent. It is not suitable for use in reactions that require high temperatures or pressures, and it is not compatible with some solvents. In addition, it can be difficult to remove from the reaction mixture after the reaction is complete.
Future Directions
In the future, tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate could be used in a wider range of applications. For example, it could be used in the synthesis of more complex molecules, such as natural products and pharmaceuticals. It could also be used in the synthesis of polymers, such as polyamides and polyurethanes. Additionally, it could be used in the synthesis of nanomaterials, such as carbon nanotubes and graphene. Finally, it could be used in the development of new catalysts for organic reactions.
Synthesis Methods
Tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate can be synthesized from tert-butyl piperidine-1-carboxylate and 4-formyl-1,3-oxazol-5-yl chloride. The reaction is carried out in a suitable solvent, such as acetonitrile, in the presence of a base, such as potassium carbonate. The reaction proceeds via a nucleophilic substitution reaction, where the chloride is replaced by the formyl group.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-(4-hydroxy-1,3-oxazol-5-yl)piperidine-1-carboxylate with a suitable reagent to convert the hydroxyl group to a formyl group. The formyl group is then protected with a suitable protecting group, followed by the reaction with a suitable reagent to introduce the tert-butyl group. Finally, the protecting group is removed to yield the desired product.", "Starting Materials": [ "tert-butyl 4-(4-hydroxy-1,3-oxazol-5-yl)piperidine-1-carboxylate", "Suitable reagent for formylation", "Suitable protecting group reagent", "Suitable reagent for tert-butylation" ], "Reaction": [ "Conversion of hydroxyl group to formyl group using suitable reagent", "Protection of formyl group using suitable protecting group reagent", "Introduction of tert-butyl group using suitable reagent for tert-butylation", "Removal of protecting group to yield tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate" ] } | |
CAS RN |
2375259-47-3 |
Product Name |
tert-butyl 4-(4-formyl-1,3-oxazol-5-yl)piperidine-1-carboxylate |
Molecular Formula |
C14H20N2O4 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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